3-Bromo-5-(4-chloro-3-cyanophenyl)phenol

• IUPAC Name: 5-(3-bromo-5-hydroxyphenyl)-2-chlorobenzonitrile
• InChI: InChI=1S/C13H7BrClNO/c14-11-4-9(5-12(17)6-11)8-1-2-13(15)10(3-8)7-16/h1-6,17H
• InChI Key: BZIHHYWXNJHIKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Br)O)C#N)Cl
• Molecular Formula: C13H7BrClNO
• DSSTOX Substance ID: DTXSID90686433
• Molecular Weight: 308.56 g/mol
• CAS No.: 1261958-18-2

Description

3-Bromo-5-(4-chloro-3-cyanophenyl)phenol is a halogenated aromatic compound featuring a phenol core substituted with a bromine atom at position 3 and a 4-chloro-3-cyanophenyl group at position 4. While direct references to this compound are absent in the provided evidence, its structural analogs and synthesis pathways can be inferred from related halogenated phenols and cyanophenyl derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol typically involves the following steps:

Chlorination: The chlorination step involves the use of chlorine gas or a chlorinating agent like thionyl chloride (SOCl2) to introduce the chlorine atom into the phenyl ring.

Industrial Production Methods

Industrial production of 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol follows similar synthetic routes but on a larger scale. The process involves the use of large reactors, precise control of reaction conditions, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(4-chloro-3-cyanophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to reduce specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace the bromine, chlorine, or cyano groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or alkoxides

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding quinones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-Bromo-5-(4-chloro-3-cyanophenyl)phenol has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: The compound is used in the production of specialty chemicals, dyes, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces, leading to changes in cellular signaling.

Altering Gene Expression: Affecting the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Halogenated Phenols

• 3-Bromo-5-chlorophenol (C₆H₄BrClO): Features bromine and chlorine substituents on a phenol ring. Its simpler structure lacks the cyanophenyl group, resulting in lower molecular weight (207.45 g/mol) and reduced steric hindrance compared to the target compound .
• 3-Bromo-5-phenylphenol (C₁₂H₉BrO): Substituted with a phenyl group at position 5 instead of a cyanophenyl group.
• 3′-Bromo-5′-chloro-2′-hydroxyacetophenone (C₈H₆BrClO₂): Contains an acetyl group adjacent to the hydroxyl, which may influence reactivity in nucleophilic substitutions. The cyano group in the target compound offers different electronic effects .

Cyanophenyl Derivatives

• 3-Bromo-5-(2-ethylimidazo[1,2-alpha]pyridine-3-carbonyl)-2-hydroxybenzonitrile: Shares a bromine and cyano-substituted aromatic system but includes a heterocyclic moiety. This highlights the versatility of bromo-cyano motifs in medicinal chemistry .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol*	C₁₃H₈BrClNO	325.57	Br, Cl, CN, OH	Not reported
3-Bromo-5-chlorophenol	C₆H₄BrClO	207.45	Br, Cl, OH	Not reported
3′-Bromo-5′-chloro-2′-hydroxyacetophenone	C₈H₆BrClO₂	249.49	Br, Cl, Acetyl, OH	100
3-Bromo-5-phenylphenol	C₁₂H₉BrO	249.10	Br, Phenyl, OH	Not reported

*Estimated properties based on structural analogs.

• Polarity and Solubility: The cyano group in the target compound increases polarity compared to non-cyano analogs, suggesting higher solubility in polar solvents like DMSO or acetone.
• Thermal Stability: The presence of multiple halogen atoms (Br, Cl) likely enhances thermal stability, similar to 3-Bromo-5-chlorophenol .